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Compound of Interest

Compound Name: 4-Acetamidophenylglyoxal hydrate

Cat. No.: B578847

For Immediate Release — This technical guide provides an in-depth analysis of the molecular
characteristics of 4-Acetamidophenylglyoxal hydrate, a compound of interest in
contemporary chemical and pharmaceutical research. The focus of this paper is to establish a
foundational understanding of its molecular weight through precise calculations based on its
chemical formula and the standard atomic weights of its constituent elements.

Molecular Structure and Formula

4-Acetamidophenylglyoxal hydrate is identified by the chemical formula C10H11NOa.[1] This
formula indicates that the compound is a hydrate, incorporating a molecule of water within its
structure. The anhydrous part of the molecule, 4-Acetamidophenylglyoxal, has the formula
C10HoNOs. The inclusion of a water molecule is critical for determining the compound's overall
molecular weight and influences its physicochemical properties, such as solubility and crystal
structure.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 4-Acetamidophenylglyoxal hydrate is detailed below, utilizing the
standard atomic weights for Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).
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Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight Imol )
mo

(g/mol) L
Carbon C 10 12.011 120.11
Hydrogen H 11 1.008[2][3][4] 11.088
Nitrogen N 1 14.007[5][6][7] 14.007

15.999[8][9][10]
Oxygen O 4 63.996

[11]

Total 209.201

Based on this, the molecular weight of 4-Acetamidophenylglyoxal hydrate is approximately
209.20 g/mol .[1]

Further Research and Context

While this guide establishes the molecular weight of 4-Acetamidophenylglyoxal hydrate, the
broader scope of research for professionals in drug development and chemical sciences
requires contextual information regarding its use in experimental settings. To fulfill the request
for detailed experimental protocols and signaling pathway diagrams, further specifics on the
compound's application are necessary.

For instance, if 4-Acetamidophenylglyoxal hydrate is utilized as an inhibitor in a specific
enzymatic pathway, the following visualizations and experimental details would be pertinent:

1. Experimental Workflow Diagram: A diagram illustrating the steps from compound preparation
to data analysis in an enzyme inhibition assay.
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Fig. 1: Generalized workflow for an enzyme inhibition assay.
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2. Signaling Pathway Diagram: A hypothetical pathway where 4-Acetamidophenylglyoxal

hydrate acts as an inhibitor.
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Fig. 2: Hypothetical inhibition of Kinase X by the compound.

To provide a comprehensive technical whitepaper, researchers and professionals are
encouraged to supply the specific biological or chemical context in which 4-
Acetamidophenylglyoxal hydrate is being investigated. With this information, detailed
experimental methodologies and relevant pathway diagrams can be accurately generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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